Cas no 1817633-15-0 (tert-butyl trans-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 1817633-15-0
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 4618657
• PubChem ID: 97357364
• Update Time: 2025-11-01

tert-butyl trans-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• trans-tert-Butyl 3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• TERT-BUTYL (3S,4S)-3-(HYDROXYMETHYL)-4-(TRIFLUOROMETHYL)PYRROLIDINE-1-CARBOXYLATE
• tert-butyl trans-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• W19562
• AS-73683
• EN300-4683146
• 2008714-26-7
• 1817633-15-0
• MFCD27997501
• AKOS037647443
• rac-tert-butyl (3R,4R)-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-4-7(6-16)8(5-15)11(12,13)14/h7-8,16H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： GXFXYRPLLNFRNI-JGVFFNPUSA-N
• SMILES： FC([C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CO)(F)F

Computed Properties

• Exact Mass: 269.12387792 g/mol
• Monoisotopic Mass: 269.12387792 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.26
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl trans-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl trans-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS: 1817633-15-0)

The compound tert-butyl trans-3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS: 1817633-15-0) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings regarding its synthetic applications, pharmacological relevance, and structural characteristics.

Recent studies have highlighted the importance of this pyrrolidine derivative in the development of novel therapeutic agents, particularly in central nervous system (CNS) disorders and metabolic diseases. The presence of both hydroxymethyl and trifluoromethyl groups on the pyrrolidine ring provides unique physicochemical properties that influence binding affinity and metabolic stability of resulting drug candidates.

In synthetic chemistry applications, this compound serves as a versatile building block for the construction of more complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent γ-aminobutyric acid (GABA) receptor modulators, showing improved blood-brain barrier penetration compared to previous analogs.

The stereochemistry of this compound (trans configuration) has been shown to be crucial for biological activity. X-ray crystallographic analysis reveals that the spatial arrangement of substituents creates an optimal pharmacophore for interaction with various biological targets. Recent computational modeling studies suggest potential applications in designing inhibitors for enzymes involved in neurodegenerative diseases.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, preliminary in vitro studies indicate favorable metabolic stability profiles for derivatives synthesized from this intermediate. The tert-butyloxycarbonyl (Boc) protecting group offers synthetic advantages while maintaining compatibility with subsequent deprotection steps under mild conditions.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where the fluorine-18 labeled analogs could serve as positron emission tomography (PET) tracers. The trifluoromethyl group presents opportunities for isotopic labeling without significantly altering the molecular geometry or biological activity.

Future research directions include optimization of synthetic routes to improve yield and scalability, as well as exploration of its incorporation into novel drug candidates targeting protein-protein interactions. The unique combination of structural features in this molecule continues to make it a valuable asset in medicinal chemistry programs across multiple therapeutic areas.